Cas no 2353798-86-2 (tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate)

• Product Name: tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate
• CAS No: 2353798-86-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6130478
• PubChem ID: 165769715
• Update Time: 2025-09-25

tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2353798-86-2
• EN300-7162145
• tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate

• Inchi： 1S/C12H17NO2S/c1-12(2,3)15-11(14)13(4)9-5-7-10(16)8-6-9/h5-8,16H,1-4H3
• InChI Key： DASMWBJMELFKCJ-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate

Introduction to Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate (CAS No. 2353798-86-2)

Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate, a compound with the CAS number 2353798-86-2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a 4-sulfanylphenyl moiety, contribute to its distinctive chemical properties and potential biological activities.

The tert-butyl group, characterized by its steric bulk, plays a crucial role in modulating the reactivity and selectivity of the compound. This group is often employed in pharmaceuticals to enhance metabolic stability and improve pharmacokinetic profiles. On the other hand, the 4-sulfanylphenyl moiety introduces a polar and electron-rich aromatic ring, which can influence both the solubility and interactions of the molecule with biological targets. The combination of these structural elements makes Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as effective intermediates in the synthesis of various bioactive molecules, including herbicides, fungicides, and pharmaceutical agents. The presence of the sulfanyl group in Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate adds an additional layer of functionality, which may enhance its interactions with biological systems. This has prompted researchers to investigate its potential applications in modulating enzyme activity and cellular processes.

One of the most intriguing aspects of this compound is its potential role as a scaffold for drug design. The structural flexibility offered by the carbamate linkage allows for modifications at multiple positions, enabling the creation of derivatives with tailored biological properties. For instance, researchers have explored the use of carbamate-based compounds as protease inhibitors, which are critical in treating various diseases such as cancer and inflammation. The tert-butyl group can be strategically positioned to improve binding affinity, while the 4-sulfanylphenyl moiety can provide additional interactions with target proteins.

Recent advancements in computational chemistry have further enhanced our understanding of Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate's behavior. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which may influence its biological activity. These insights have guided experimental efforts to optimize synthetic routes and improve yields. Additionally, high-throughput screening techniques have been employed to identify novel derivatives with enhanced potency and selectivity.

The pharmaceutical industry has also shown interest in this compound due to its potential as a prodrug or precursor for more complex molecules. Prodrugs are designed to improve drug delivery by converting into active forms within the body. The carbamate structure of Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate makes it an attractive candidate for prodrug development, as it can be easily converted into active pharmacophores under physiological conditions. This approach has been successfully applied in several therapeutic areas, including antiviral and anticancer treatments.

Beyond pharmaceutical applications, Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate has potential uses in material science and industrial chemistry. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Researchers have explored its incorporation into polymer matrices to improve thermal stability and mechanical properties. Additionally, its reactivity with various functional groups allows for the creation of complex materials with tailored properties for specific applications.

The synthesis of Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between tert-butanol derivatives and methyl isocyanate or carbamoyl chlorides derived from 4-thiophenol derivatives. Advances in catalytic methods have enabled more efficient synthesis pathways, reducing waste generation and improving sustainability.

In conclusion, Tert-butyl N-methyl-N-(4-sulfanylphenyl)carbamate (CAS No. 2353798-86-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the tert-butyl group and 4-sulfanylphenyl moiety, contribute to its diverse applications and make it a valuable tool for researchers exploring new chemical entities. As our understanding of its properties continues to grow, so too will its role in advancing scientific innovation across multiple disciplines.